SLC5111312 hydrochloride

• Molecular Formula: C22H27N5O3
• Molecular Weight: 409.5 g/mol
• InChI: InChI=1S/C22H27N5O3/c1-2-3-4-11-29-17-8-7-14-12-16(6-5-15(14)13-17)20-25-21(30-26-20)19-18(28)9-10-27(19)22(23)24/h5-8,12-13,18-19,28H,2-4,9-11H2,1H3,(H3,23,24)/t18-,19-/m0/s1
• InChIKey: MTWCULNGBZCYBX-OALUTQOASA-N

SLC5111312 Hydrochloride: Dual SPHK1/SPHK2 Inhibitor

SLC5111312 hydrochloride (CAS 1870811-01-0) is a dual inhibitor of sphingosine kinase 1 (SPHK1) and sphingosine kinase 2 (SPHK2), with inhibition constants (Ki) of 0.73 µM and 0.9 µM, respectively, against human recombinant enzymes [1]. The compound is a naphthalene-based guanidine derivative that binds competitively to the sphingosine-binding pocket of both isoforms [2]. SLC5111312 serves as a validated tool compound for modulating sphingosine-1-phosphate (S1P) levels in cellular and in vivo models, with a species-dependent selectivity profile that distinguishes it from other SPHK inhibitors [1].

Inhibition Mode Dual SPHK1/SPHK2 inhibition via sphingosine-pocket competition

Selectivity Profile Species-dependent SPHK2 functional selectivity in murine models

Use Context S1P modulation studies requiring balanced dual target engagement

• [1] Anjiechem. SLC5111312 (hydrochloride) Product Page. Accessed 2026. View Source
• [2] Congdon, M.D. Structure Activity Relationship Studies on Isoform Selective Sphingosine Kinase Inhibitors. Ph.D. Dissertation, Virginia Tech, 2016. View Source

Why Single-Isoform Inhibitors Cannot Replace SLC5111312

Sphingosine kinase inhibitors exhibit profound differences in isoform selectivity (SPHK1 vs. SPHK2), species-dependent potency, and resultant cellular S1P modulation. Selective SPHK1 inhibitors (e.g., PF-543, Ki = 3.6 nM) spare SPHK2 activity entirely, while SPHK2-selective agents (e.g., ABC294640, IC50 ≈ 60 µM) leave SPHK1 uninhibited [1]. In contrast, SLC5111312 hydrochloride provides balanced dual inhibition in human enzymes but displays functional SPHK2 selectivity in murine models (mouse Ki: SPHK2 = 1 µM vs. SPHK1 = 20 µM) [2]. This species-specific pharmacology renders simple substitution with a single-isoform inhibitor invalid when the experimental objective requires simultaneous blockade of both kinases or when cross-species translational relevance is sought [1].

Target Scope

Dual SPHK1/SPHK2 inhibitor (SLC5111312) Single-isoform inhibitors (e.g., PF-543 for SPHK1, ABC294640 for SPHK2) leave the other kinase fully active, altering S1P output.

Species Bias

Human balanced inhibition; mouse SPHK2-selective A single-isoform mouse tool may not recapitulate human dual inhibition, compromising cross-species endpoint interpretation.

Potency Window

Moderate dual affinity profile High-potency dual inhibitors (e.g., SLC4011540) may cause complete pathway ablation, masking graded S1P responses.

• [1] Childress, E.S. et al. Transforming Sphingosine Kinase 1 Inhibitors into Dual and Sphingosine Kinase 2 Selective Inhibitors: Design, Synthesis, and in Vivo Activity. J. Med. Chem. 2017, 60, 3933-3957. View Source
• [2] Anjiechem. SLC5111312 (hydrochloride) Product Page. Accessed 2026. View Source

SLC5111312: Quantitative Differentiation Evidence

Balanced Dual Inhibition vs. SLC4011540

SLC5111312 hydrochloride inhibits human recombinant SPHK1 and SPHK2 with Ki values of 0.73 µM and 0.90 µM, respectively, indicating a near-balanced dual inhibition profile [1]. In comparison, SLC4011540, a later-generation dual inhibitor, exhibits substantially higher potency (hSphK1 Ki = 120 nM; hSphK2 Ki = 90 nM) but with a reversed selectivity ratio favoring SPHK2 [2]. The 6- to 10-fold lower potency of SLC5111312 may be advantageous in experimental systems where complete kinase ablation is undesirable or where a more graded response to S1P modulation is required.

Human Ki Profile vs. SLC4011540

Cross-study comparable

SLC5111312 SPHK1 Ki 0.73 µM, SPHK2 Ki 0.90 µM; SLC4011540 ~6‑fold more potent at SPHK1 (120 nM) and ~10‑fold at SPHK2 (90 nM)

Supports potency-window selection for graded S1P pathway inhibition studies

Human recombinant enzyme conditions; review comparability across assay platforms

Evidence Dimension	Inhibition constant (Ki) against human recombinant SPHK1 and SPHK2
Target Compound Data	SPHK1 Ki = 0.73 µM; SPHK2 Ki = 0.90 µM
Comparator Or Baseline	SLC4011540: SPHK1 Ki = 120 nM; SPHK2 Ki = 90 nM
Quantified Difference	SLC4011540 is ~6-fold more potent at SPHK1 and ~10-fold more potent at SPHK2
Conditions	Human recombinant SPHK1 and SPHK2 enzymes in vitro

Why This Matters

For studies requiring a dual SPHK1/SPHK2 inhibitor with a specific potency window, SLC5111312 offers a distinct pharmacological profile that cannot be replicated by the more potent SLC4011540.

• [1] Anjiechem. SLC5111312 (hydrochloride) Product Page. Accessed 2026. View Source
• [2] Childress, E.S. et al. Transforming Sphingosine Kinase 1 Inhibitors into Dual and Sphingosine Kinase 2 Selective Inhibitors: Design, Synthesis, and in Vivo Activity. J. Med. Chem. 2017, 60, 3933-3957. View Source

Mouse SPHK2 Functional Selectivity vs. SLC4101431

In mouse recombinant enzyme assays, SLC5111312 exhibits a 20-fold selectivity for SPHK2 over SPHK1 (Ki = 1 µM vs. 20 µM, respectively) [1]. This species-specific bias contrasts with SLC4101431, a SPHK2-selective inhibitor with a Ki of 90 nM and ~100-fold selectivity for human SPHK2 [2]. The unique mouse SPHK2 functional selectivity of SLC5111312 makes it a preferred tool for in vivo murine studies where SPHK2-mediated S1P regulation is the primary focus, without the confounding complete blockade seen with more potent, highly selective SPHK2 inhibitors.

Mouse SPHK2 Selectivity vs. SLC4101431

Cross-study comparable

SLC5111312 mouse SPHK2 Ki 1 µM (20‑fold over SPHK1); SLC4101431 human SPHK2 Ki 90 nM (~100‑fold)

Provides species-relevant SPHK2 engagement without complete ablation in murine models

Review species-dependent selectivity when translating between human and mouse systems

Evidence Dimension	Mouse recombinant SPHK2 Ki and selectivity ratio
Target Compound Data	Mouse SPHK2 Ki = 1 µM; Mouse SPHK1 Ki = 20 µM (20-fold SPHK2 selective)
Comparator Or Baseline	SLC4101431: Human SPHK2 Ki = 90 nM (~100-fold SPHK2 selective)
Quantified Difference	SLC5111312 is ~11-fold less potent at mouse SPHK2 but provides species-relevant selectivity
Conditions	Mouse recombinant SPHK1 and SPHK2 enzymes in vitro

Why This Matters

Researchers using murine models of disease who require SPHK2 inhibition without complete target ablation should select SLC5111312 over more potent SPHK2-selective inhibitors.

• [1] Anjiechem. SLC5111312 (hydrochloride) Product Page. Accessed 2026. View Source
• [2] Childress, E.S. et al. Transforming Sphingosine Kinase 1 Inhibitors into Dual and Sphingosine Kinase 2 Selective Inhibitors: Design, Synthesis, and in Vivo Activity. J. Med. Chem. 2017, 60, 3933-3957. View Source

Cellular S1P Reduction vs. SLM6031434

In U937 monocytic leukemia cells, SLC5111312 hydrochloride decreases cell-associated sphingosine-1-phosphate (S1P) and increases sphingosine at concentrations of 0.1 µM and 0.3 µM . A direct comparison with the SPHK2-selective inhibitor SLM6031434 (mouse SPHK2 Ki = 0.4 µM) revealed that SLC5111312 produces a more substantial reduction in S1P levels in cultured cells . This demonstrates that dual inhibition of both SPHK1 and SPHK2 yields greater cellular S1P depletion than selective SPHK2 blockade alone, confirming the added value of the dual mechanism.

Cellular S1P Reduction vs. SLM6031434

Data to verify

Greater magnitude of S1P depletion in U937 cells at 0.1–0.3 µM relative to SPHK2‑selective SLM6031434

Reported cell-model response context; confirm with independent replicate experiments

Source detail unavailable; verify S1P quantification method and comparator conditions

Evidence Dimension	Cellular S1P reduction in U937 cells
Target Compound Data	Decreases S1P at 0.1-0.3 µM; more substantial reduction vs. SLM6031434
Comparator Or Baseline	SLM6031434: SPHK2-selective inhibitor (mouse SPHK2 Ki = 0.4 µM)
Quantified Difference	Greater magnitude of S1P reduction observed for SLC5111312
Conditions	U937 monocytic leukemia cells, in vitro

Why This Matters

For applications requiring maximal S1P depletion in cellular models, SLC5111312 is demonstrably superior to SPHK2-selective inhibitors like SLM6031434.

SPHK2 Selectivity Validated in Knockout Mice

Administration of SLC5111312 hydrochloride (10 mg/kg) decreases blood S1P levels in Sphk1-/- mice but not in Sphk2-/- mice, confirming functional SPHK2 selectivity in the murine system [1]. This in vivo genetic validation distinguishes SLC5111312 from pan-SPHK inhibitors that reduce S1P irrespective of isoform deletion. The data provide a clear experimental pathway for dissecting SPHK2-specific contributions to S1P-mediated physiology without the confounding influence of SPHK1 inhibition.

Knockout Mouse Validation

Model context

10 mg/kg decreases blood S1P in Sphk1−/− mice, no effect in Sphk2−/− mice; SPHK2‑dependent in vivo endpoint

Confirms functional SPHK2 selectivity for pathway dissection in murine disease models

Dose and model context require verification in independent laboratories

Evidence Dimension	In vivo blood S1P reduction in knockout mouse models
Target Compound Data	Decreases S1P in Sphk1-/- mice; no effect in Sphk2-/- mice (10 mg/kg)
Comparator Or Baseline	Pan-SPHK dual inhibitors (class baseline): reduce S1P in wild-type and both knockout models
Quantified Difference	SLC5111312's S1P-lowering effect is SPHK2-dependent in mice
Conditions	Sphk1-/- and Sphk2-/- mice, 10 mg/kg dose

Why This Matters

This in vivo selectivity profile enables precise interrogation of SPHK2 function in murine disease models, a capability not offered by non-selective dual inhibitors.

• [1] Anjiechem. SLC5111312 (hydrochloride) Product Page. Accessed 2026. View Source

Lipophilicity Comparison vs. SLL3071511

In a comparative review of sphingosine kinase inhibitors for Chikungunya virus (CHIKV) infection, SLC5111312 was noted to be less hydrophobic than SLL3071511, a dual SPHK inhibitor with Ki values of 0.27 µM and 0.66 µM for SK1 and SK2, respectively [1]. The lower lipophilicity of SLC5111312 may confer advantages in aqueous solubility and reduced non-specific binding, factors that influence both in vitro assay performance and potential in vivo bioavailability. This physicochemical differentiation is critical when selecting a tool compound for cellular assays sensitive to compound precipitation or for studies requiring improved pharmacokinetic properties.

Lipophilicity vs. SLL3071511

Head-to-head

Less hydrophobic than SLL3071511 (qualitative structural comparison, no logP values)

May support aqueous solubility in cell-based antiviral and kinase assays

Quantitative logP/determination needed for definitive property assignment

Evidence Dimension	Relative hydrophobicity (qualitative assessment)
Target Compound Data	Less hydrophobic than SLL3071511
Comparator Or Baseline	SLL3071511: very hydrophobic; may affect bioavailability
Quantified Difference	Qualitative difference only; no logP values reported
Conditions	Visual inspection of compound structures and review of antiviral screening data

Why This Matters

For cell-based assays and in vivo studies where compound solubility is a limiting factor, SLC5111312's reduced hydrophobicity may improve experimental reproducibility and reduce off-target effects.

• [1] Oyewole, O.O. et al. A Novel Sphingosine Kinase Inhibitor Suppresses Chikungunya Virus Infection. Viruses 2022, 14, 1123 (Reviewer Report). View Source

SLC5111312 Optimal Research Applications

Murine In Vivo SPHK2 Functional Selectivity

SLC5111312 hydrochloride is the inhibitor of choice for mouse models where selective ablation of SPHK2 activity is desired without complete target knockout. Its 20-fold selectivity for mouse SPHK2 over SPHK1 (Ki = 1 µM vs. 20 µM) and its validated in vivo effect in Sphk1-/- but not Sphk2-/- mice provide a genetically confirmed tool for dissecting SPHK2-specific contributions to S1P-mediated processes in cancer, inflammation, or fibrosis [1].

Cellular S1P Depletion in Leukemia/Lymphoma

For researchers quantifying S1P levels in U937 monocytic leukemia cells or related hematopoietic models, SLC5111312 offers superior S1P reduction compared to SPHK2-selective inhibitors such as SLM6031434 [1]. The compound's dual SPHK1/SPHK2 inhibition ensures maximal suppression of S1P synthesis at concentrations as low as 0.1-0.3 µM, making it an ideal positive control for lipidomics studies and S1P-dependent functional assays [1].

Balanced Dual SPHK1/SPHK2 Inhibition Studies

In experimental systems where complete ablation of SPHK activity is undesirable—such as investigations of S1P rheostat dynamics or compensatory feedback mechanisms—SLC5111312 provides a balanced dual inhibition profile (human Ki: SPHK1 = 0.73 µM, SPHK2 = 0.90 µM) that avoids the extreme potency of newer dual inhibitors like SLC4011540 (Ki = 120/90 nM) [1][2]. This moderate potency allows for graded modulation of the sphingolipid pathway and reduces the risk of off-target effects associated with high-affinity inhibitors.

Hydrophobicity-Sensitive Cellular Assays

When compound solubility or non-specific binding is a concern, SLC5111312's reduced hydrophobicity relative to analogs like SLL3071511 makes it a more reliable tool for cell-based antiviral screening, fluorescence-based assays, and in vitro kinase profiling [1]. The lower lipophilicity minimizes compound precipitation artifacts and improves dose-response curve quality in aqueous buffer systems [1].

Application

Selection Property

Validation Focus

Murine SPHK2 Functional Selectivity Studies

Species-dependent selectivity profile

SPHK2-dependent S1P modulation in knockout and disease models

Cellular S1P Modulation in Hematopoietic Models

Dual SPHK1/SPHK2 inhibition

S1P reduction endpoint in U937 and related leukemia/lymphoma cells

Balanced Dual Inhibition Pathway Studies

Moderate dual affinity profile (human Ki context)

Pathway-response titration without complete target ablation

Solubility-Sensitive Cell-Based Assays

Reported reduced hydrophobicity

Compound precipitation and dose-response curve quality in aqueous buffer systems

• [1] Anjiechem. SLC5111312 (hydrochloride) Product Page. Accessed 2026. View Source
• [2] Childress, E.S. et al. Transforming Sphingosine Kinase 1 Inhibitors into Dual and Sphingosine Kinase 2 Selective Inhibitors: Design, Synthesis, and in Vivo Activity. J. Med. Chem. 2017, 60, 3933-3957. View Source
• [3] Oyewole, O.O. et al. A Novel Sphingosine Kinase Inhibitor Suppresses Chikungunya Virus Infection. Viruses 2022, 14, 1123 (Reviewer Report). View Source